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Compound of Interest

Compound Name: tert-Butyl 2-bromonicotinate

Cat. No.: B064581 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like tert-Butyl 2-
bromonicotinate. This guide provides immediate, essential safety protocols, operational

procedures, and disposal plans to foster a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl 2-bromonicotinate is classified as a compound that causes skin and serious eye

irritation[1]. As a halogenated pyridine derivative, it requires careful handling to avoid adverse

health effects. The following personal protective equipment is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation[1]

[2].

Hand Protection

Chemical-resistant gloves such

as butyl rubber or polyvinyl

alcohol (PVA). Nitrile gloves

are not recommended for

extended contact with pyridine-

based compounds.

Prevents skin contact, which

can cause irritation[1][3]. The

selection of appropriate glove

material is critical for chemical

resistance[4].

Body Protection

A laboratory coat, long pants,

and closed-toe shoes are the

minimum requirements. A

chemical-resistant apron is

recommended when handling

larger quantities.

Minimizes the risk of accidental

skin exposure[2].

Respiratory Protection

All handling should be

conducted in a well-ventilated

area, preferably within a

certified chemical fume

hood[1][2]. For situations with

potential for high exposure or

inadequate ventilation, a

NIOSH-approved respirator is

necessary[2].

Prevents the inhalation of

vapors, which may cause

respiratory tract irritation[2].

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling tert-Butyl 2-bromonicotinate is crucial for safety and

experimental integrity.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and has been recently certified[2].
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Verify that an emergency eyewash station and safety shower are accessible and

unobstructed[3].

Designate a specific area within the fume hood for handling the compound to contain

potential spills[2].

Before beginning work, ensure all necessary PPE is available and in good condition.

2. Donning Personal Protective Equipment:

Put on all required PPE as specified in Table 1 before handling the chemical.

3. Handling the Compound:

Conduct all weighing, transfers, and other manipulations of the compound within the

chemical fume hood to control dust and vapors[2].

Avoid all personal contact, including inhalation[4].

Wash hands thoroughly with soap and water after handling, even if gloves were worn[5].

4. Storage:

Store tert-Butyl 2-bromonicotinate in a tightly closed container in a cool, dry, and well-

ventilated area[1].

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases[6].

Emergency Procedures
Spill Management:

In case of a small spill, contain the leak and absorb the material with an inert absorbent such

as sand or vermiculite[7].

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal[7].
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For large spills, evacuate the area and contact the institution's environmental health and

safety department immediately.

First Aid Measures:

If on skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical

attention[1].

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[1].

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell[1].

If swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention[1].

Disposal Plan
Proper disposal of tert-Butyl 2-bromonicotinate and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

tert-Butyl 2-bromonicotinate is a halogenated organic compound and must be disposed of

as hazardous waste[8][9].

Collect all waste containing this compound in a designated, leak-proof, and clearly labeled

container for "Halogenated Organic Waste"[8][9].

Do not mix halogenated waste with non-halogenated organic waste to facilitate proper

disposal and minimize costs[8].

Keep the waste container tightly sealed when not in use and store it in a designated satellite

accumulation area[8].

Final Disposal:
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Dispose of the hazardous waste through a licensed and certified waste disposal company[1].

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste[1].

Quantitative Data
Table 2: Physical and Chemical Properties of tert-Butyl 2-bromonicotinate

Property Value

Molecular Formula C10H12BrNO2

Molecular Weight 258.11 g/mol

Boiling Point 294 °C

Density 1.385 g/cm³

Flash Point 129.4 °C

Source: Echemi[10]
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Workflow for Safe Handling and Disposal of tert-Butyl 2-bromonicotinate

Preparation
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Storage Disposal

Verify Fume Hood Operation
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Caption: Workflow for the safe handling and disposal of tert-Butyl 2-bromonicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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